Cas no 2163-42-0 (2-Methyl-1,3-propanediol)

• Product Name: 2-Methyl-1,3-propanediol
• CAS No: 2163-42-0
• MF: C₄H₁₀O₂
• MW: 90.1210
• MDL: MFCD00082586
• CID: 42552
• PubChem ID: 75103
• Update Time: 2026-01-14

2-Methyl-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 2-Methylpropane-1,3-diol
• 1,3-DIHYDROXY-2-METHYLPROPANE
• 2-METHYL-PROPAN-1,3-DIOL
• MPDIOL(R)
• MPDIOL(R) GLYCOL
• 2-methyl-3-propanediol
• 3-Propanediol,2-methyl-1
• MP diol glycol
• METHYLPROPANEDIOL
• 3-Methyl-1,3-Propanediol
• 1,3-Propanediol, 2-methyl-
• MPDIOL MPD
• 2-Methyl-1,3-propanediol
• β-Hydroxyisobutanol
• 1,3-Propanediol,2-methyl
• isobutane-1,3-diol
• MPO
• Propane-1,3-diol,2-methyl
• 1,3-Dihydroxyisobutane
• 2-Methyl-1,3-propandiol
• 2-Methylpropan-1,3-diol
• MPDiol
• b-Hydroxyisobutanol
• N8F53B3R4R
• Propane-1,3-diol, 2-methyl-
• QWGRWMMWNDWRQN-UHFFFAOYSA-N
• methyl propanediol
• 2-methypropan-1,3-diol
• DSSTox_CID_9231
• DSSTox_RID_78720
• DSSTox_GSID_29231
• 2-methyl-propan
• UNII-N8F53B3R4R
• NCGC00248505-01
• 2-Methyl-1,3-propandiol (b-Hydroxyisobutanol)
• HSDB 7267
• EN300-85197
• NS00003931
• D71170
• InChI=1/C4H10O2/c1-4(2-5)3-6/h4-6H,2-3H2,1H3
• 1,3-PROPANEDIOL, 2-METHYL- [HSDB]
• Tox21_200047
• 1,3-isobutanediol
• Q27284705
• 2-Methyl-1,3-propanediol (MPO)
• 2163-42-0
• 2-Methyl-1,3-propandiol (beta-Hydroxyisobutanol)
• CHEMBL3183047
• MFCD00082586
• F0001-0772
• .BETA.-HYDROXYISOBUTANOL
• SB83782
• CAS-2163-42-0
• 2-Methyl-1,3-propanediol, 99%
• DTXCID609231
• DTXSID3029231
• AKOS015856381
• NCGC00257601-01
• CS-0021060
• QWGRWMMWNDWRQN-UHFFFAOYSA-
• M1114
• 2-methyl-propane-1,3-diol

• MDL： MFCD00082586
• Inchi： 1S/C4H10O2/c1-4(2-5)3-6/h4-6H,2-3H2,1H3
• InChI Key： QWGRWMMWNDWRQN-UHFFFAOYSA-N
• SMILES： OCC(C)CO

Computed Properties

• Exact Mass: 90.06810
• Monoisotopic Mass: 90.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 24.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Low viscosity colorless transparent liquid
• Density: 1.015 g/mL at 25 °C(lit.)
• Melting Point: −91 °C (lit.)
• Boiling Point: 214°C
• Flash Point: Fahrenheit: 260.6 ° f
  Celsius: 127 ° c
  
• Refractive Index: n20/D 1.445(lit.)
• PSA: 40.46000
• LogP: -0.39290
• Solubility: It is miscible with water, ethanol, butanol, styrene, tetrahydrofuran, acetone, propylene carbonate and other solvents. Insoluble in cyclohexane, benzene, xylene, hexane.

2-Methyl-1,3-propanediol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Methyl-1,3-propanediol

Professional Introduction to 2-Methyl-1,3-propanediol (CAS No. 2163-42-0)

2-Methyl-1,3-propanediol, with the chemical formula (CH₃)₂CHOHCH₂OH, is a versatile organic compound belonging to the class of diols. Its molecular structure features two hydroxyl (-OH) groups attached to a three-carbon chain with a methyl (-CH₃) substituent at the first carbon position. This unique configuration imparts distinct chemical and physical properties, making it a valuable intermediate in various industrial and pharmaceutical applications. The compound is identified by its CAS number 2163-42-0, which serves as a unique identifier in chemical databases and regulatory frameworks.

The synthesis of 2-Methyl-1,3-propanediol can be achieved through multiple pathways, including the reduction of ketones or the hydration of alkynes. One of the most common methods involves the catalytic hydrogenation of methyl isobutyl ketone (MIBK), a process that highlights its industrial relevance. The compound’s stability under various conditions, coupled with its ability to participate in multiple chemical reactions, makes it a preferred choice in synthetic chemistry. Its boiling point and solubility characteristics further enhance its utility in formulating solvents and reagents.

In recent years, research has focused on exploring the applications of 2-Methyl-1,3-propanediol in pharmaceuticals and agrochemicals. Its diol structure allows for the facile formation of esters, ethers, and other derivatives, which are crucial in drug synthesis. For instance, studies have demonstrated its role as a precursor in the production of non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound’s ability to act as a chiral building block has also been investigated, particularly in the development of enantiomerically pure compounds that exhibit enhanced pharmacological activity.

The agrochemical sector has similarly leveraged 2-Methyl-1,3-propanediol for developing novel pesticides and plant growth regulators. Its structural flexibility enables the design of molecules that can interact selectively with biological targets in plants and pests. Recent advancements in green chemistry have prompted researchers to explore biocatalytic routes for producing this compound, aligning with global efforts to reduce environmental impact. Such innovations not only improve yield efficiency but also minimize waste generation during synthesis.

Another emerging application of 2-Methyl-1,3-propanediol is in the field of renewable energy storage. Its high energy density and compatibility with lithium-ion battery chemistries make it a promising candidate for developing advanced electrolyte solutions. Research has shown that incorporating this diol into battery formulations can enhance charge-discharge cycles and overall energy efficiency. This development is particularly significant as industries worldwide seek sustainable alternatives to traditional fossil fuels.

The material science community has also recognized the potential of 2-Methyl-1,3-propanediol as a monomer or modifier for polymer synthesis. Its bifunctional hydroxyl groups enable it to participate in polymerization reactions, leading to the formation of polymers with tailored properties such as flexibility and thermal stability. These materials find applications in coatings, adhesives, and specialty plastics where performance under extreme conditions is critical.

From an environmental perspective, 2-Methyl-1,3-propanediol has been studied for its role in biodegradable materials production. Researchers are investigating its potential as a substitute for petroleum-based solvents and additives in eco-friendly formulations. Such efforts contribute to reducing reliance on non-renewable resources while maintaining or improving material performance standards.

The regulatory landscape surrounding 2-Methyl-1,3-propanediol (CAS No. 2163-42-0) is governed by agencies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA). These organizations ensure that industrial use adheres to safety guidelines while promoting sustainable practices. Compliance with these regulations is essential for manufacturers aiming to distribute their products globally while minimizing ecological footprints.

In conclusion,2-Methyl-1,3-propanediol represents a multifaceted compound with broad applications across multiple industries. Its unique chemical properties have positioned it as a key intermediate in pharmaceuticals, agrochemicals, renewable energy technologies, and advanced materials science. As research continues to uncover new possibilities for this molecule,its significance is expected to grow further, driving innovation across scientific disciplines.